N-(2-aminophenyl)-4-butylcyclohexane-1-carboxamide
Overview
Description
N-(2-aminophenyl)-4-butylcyclohexane-1-carboxamide (also known as “APBC”) is a synthetic molecule that has a wide range of applications in the scientific research field. It has been studied extensively for its potential use in drug discovery, as well as for its biochemical and physiological effects. In
Scientific Research Applications
APBC has been studied extensively for its potential use in drug discovery, as well as for its biochemical and physiological effects. It has been studied as an inhibitor of aromatase, an enzyme involved in the synthesis of estrogen. APBC has also been studied as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. It has also been studied for its potential use in the treatment of cancer and other diseases.
Mechanism of Action
APBC is an inhibitor of aromatase and COX-2. Aromatase is an enzyme involved in the synthesis of estrogen, and COX-2 is an enzyme involved in the production of prostaglandins. APBC binds to the active site of the enzyme, which prevents the enzyme from catalyzing the reaction. This results in the inhibition of the enzyme and the reduction of the production of the target molecules.
Biochemical and Physiological Effects
APBC has been studied for its potential use in the treatment of cancer and other diseases. It has been shown to inhibit the growth of cancer cells and reduce the production of prostaglandins, which are molecules involved in inflammation. APBC has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
APBC has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable in solution. It also has a relatively low toxicity, which makes it safe to use in experiments. However, APBC is not very soluble in water, which can limit its use in some experiments.
Future Directions
The potential future directions for APBC include further research into its potential use in the treatment of cancer and other diseases. It could also be studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease. Additionally, APBC could be studied for its potential use in the development of new drugs or drug delivery systems. Finally, APBC could be studied for its potential use in the development of new materials for industrial applications.
Synthesis Methods
APBC can be synthesized through a three-step process. The first step involves the reaction of 4-butylcyclohexan-1-ol with 2-aminophenol to produce the hydroxylamine derivative. The second step involves the reaction of the hydroxylamine derivative with formaldehyde to produce the Schiff base. The third step involves the reaction of the Schiff base with carbon dioxide to produce APBC.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-aminophenyl)-4-butylcyclohexane-1-carboxamide involves the reaction of 2-aminophenylacetic acid with 4-butylcyclohexanone to form N-(2-aminophenyl)-4-butylcyclohexanone, which is then converted to the final product through a reductive amination reaction with ammonia.", "Starting Materials": [ "2-aminophenylacetic acid", "4-butylcyclohexanone", "ammonia", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: 2-aminophenylacetic acid is reacted with 4-butylcyclohexanone in the presence of a catalyst (e.g. sulfuric acid) to form N-(2-aminophenyl)-4-butylcyclohexanone.", "Step 2: N-(2-aminophenyl)-4-butylcyclohexanone is then reacted with ammonia and a reducing agent (e.g. sodium borohydride) in a solvent (e.g. ethanol) to form N-(2-aminophenyl)-4-butylcyclohexane-1-carboxamide." ] } | |
CAS RN |
1019465-21-4 |
Product Name |
N-(2-aminophenyl)-4-butylcyclohexane-1-carboxamide |
Molecular Formula |
C17H26N2O |
Molecular Weight |
274.4 |
Purity |
95 |
Origin of Product |
United States |
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